3-(3-Cyanophenyl)-5-trifluoromethylbenzoic acid, 95%

• IUPAC Name: 3-(3-cyanophenyl)-5-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C15H8F3NO2/c16-15(17,18)13-6-11(5-12(7-13)14(20)21)10-3-1-2-9(4-10)8-19/h1-7H,(H,20,21)
• InChI Key: ACBSHFKRNDOJDN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=CC(=CC(=C2)C(F)(F)F)C(=O)O)C#N
• Molecular Formula: C15H8F3NO2
• DSSTOX Substance ID: DTXSID00688802
• Molecular Weight: 291.22 g/mol
• CAS RN: 1261901-06-7

Description

3-(3-Cyanophenyl)-5-trifluoromethylbenzoic acid, 95% (3C-TFA) is a trifluoromethylbenzoic acid derivative with a cyanophenyl substituent. It is a white crystalline solid with a melting point of 75-77°C and a molecular weight of 218.21 g/mol. 3C-TFA has been studied extensively for its potential applications in various areas of scientific research, including organic synthesis, medicinal chemistry, and biochemistry.

Mechanism of Action

3-(3-Cyanophenyl)-5-trifluoromethylbenzoic acid, 95% is believed to act as an inhibitor of enzyme activity by binding to the active site of the enzyme and preventing the binding of the substrate. This mechanism of action has been studied in detail for enzymes such as cytochrome P450, thymidylate synthase, and cyclooxygenase.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3-Cyanophenyl)-5-trifluoromethylbenzoic acid, 95% have not been studied in detail. However, it is believed that 3-(3-Cyanophenyl)-5-trifluoromethylbenzoic acid, 95% may have an inhibitory effect on certain enzymes and may affect the metabolism of certain drugs.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(3-Cyanophenyl)-5-trifluoromethylbenzoic acid, 95% in laboratory experiments is its low cost and availability. Additionally, it is relatively easy to synthesize and purify 3-(3-Cyanophenyl)-5-trifluoromethylbenzoic acid, 95%. The main limitation is the lack of detailed information regarding its biochemical and physiological effects.

Future Directions

Future research should focus on understanding the biochemical and physiological effects of 3-(3-Cyanophenyl)-5-trifluoromethylbenzoic acid, 95%, as well as its mechanism of action. Additionally, further studies should be conducted to determine the potential therapeutic applications of 3-(3-Cyanophenyl)-5-trifluoromethylbenzoic acid, 95%. Other potential future directions include the development of new synthesis methods for 3-(3-Cyanophenyl)-5-trifluoromethylbenzoic acid, 95% and the exploration of its potential applications in other areas of scientific research.

Synthesis Methods

3-(3-Cyanophenyl)-5-trifluoromethylbenzoic acid, 95% can be synthesized from the reaction of 3-cyanophenol with trifluoromethanesulfonic anhydride in the presence of a base, such as pyridine. The reaction is conducted in a solvent, such as dichloromethane, at a temperature of 0-5°C. The product is then purified by recrystallization from a suitable solvent, such as methanol.

Scientific Research Applications

3-(3-Cyanophenyl)-5-trifluoromethylbenzoic acid, 95% has been used in a variety of scientific research applications, including organic synthesis, medicinal chemistry, and biochemistry. It has been used as a starting material for the synthesis of various heterocyclic compounds and as a reagent for the synthesis of various organic compounds. In medicinal chemistry, 3-(3-Cyanophenyl)-5-trifluoromethylbenzoic acid, 95% has been used as a building block for the synthesis of compounds with potential therapeutic applications. In biochemistry, 3-(3-Cyanophenyl)-5-trifluoromethylbenzoic acid, 95% has been used as a tool to study the properties of proteins, enzymes, and other biological molecules.